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Compound of Interest

Compound Name: 1,3-Bis(chloromethyl)benzene

Cat. No.: B146608

Essential Safety and Handling Guide for 1,3-
Bis(chloromethyl)benzene

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,3-Bis(chloromethyl)benzene.
Adherence to these protocols is essential for ensuring laboratory safety and minimizing
exposure risks.

Chemical Hazard Summary

1,3-Bis(chloromethyl)benzene is a hazardous chemical with the following classifications:

Acute Toxicity: Harmful if swallowed and fatal if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Eye Damage/Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 1,3-
Bis(chloromethyl)benzene.
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Protection Area Required PPE Standards & Specifications
Safety glasses with side- Must conform to EN166 (EU)
Eye/Face shields or chemical safety or OSHA 29 CFR 1910.133
goggles. (US).[2]
Gloves must satisfy EU
Directive 89/686/EEC and EN
] ] 374.[1] The type of protective
) Chemical-resistant gloves and )
Skin equipment must be selected

impervious clothing.

according to the concentration
and amount of the dangerous

substance.[1]

Respiratory

Air-purifying respirator with

appropriate cartridges.

For nuisance exposures, use a
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)
respirator cartridges.[1] A
NIOSH/MSHA or European
Standard EN 149 approved

respirator should be used.[2]

Glove Selection and Chemical Resistance

Due to the hazardous nature of 1,3-Bis(chloromethyl)benzene, selecting the appropriate

gloves is critical. While specific breakthrough time data for this compound is not readily

available, recommendations for similar chemicals can provide guidance. For instance, for

Benzene, Polyvinyl alcohol (PVA), Teflon, and Viton gloves are recommended.[3] For Benzyl

Chloride, Nitrile and Viton gloves show good resistance. It is imperative to consult the glove

manufacturer's chemical resistance data for 1,3-Bis(chloromethyl)benzene or a closely

related chemical before use. Always inspect gloves for any signs of degradation before and

during use.

Operational and Disposal Plans
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Standard Operating Procedure for Handling

e Preparation:

[¢]

Ensure a chemical fume hood is operational and certified.

[¢]

Verify that an eyewash station and safety shower are accessible and have been recently
tested.

o

Gather all necessary PPE and inspect it for integrity.

[e]

Prepare all necessary equipment and reagents before handling the chemical.

e Handling:

o All handling of 1,3-Bis(chloromethyl)benzene must be conducted within a certified
chemical fume hood.[2]

o Avoid the formation of dust and aerosols.[1]

o Avoid contact with skin and eyes.[1]

o Use non-sparking tools and equipment.

o Keep containers tightly closed when not in use.

e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Properly remove and dispose of contaminated gloves and other disposable PPE.

o Wash hands thoroughly with soap and water after handling.

Disposal Plan

o Chemical Waste: 1,3-Bis(chloromethyl)benzene and any solutions containing it must be
disposed of as hazardous waste.[1]
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o Collect waste in a designated, properly labeled, and sealed container.

o Do not mix with other waste streams unless explicitly instructed to do so by your
institution's environmental health and safety (EHS) department.

o Arrange for disposal through a licensed professional waste disposal service.[1]

e Contaminated Materials:

o All disposable items that have come into contact with 1,3-Bis(chloromethyl)benzene,
such as gloves, bench paper, and pipette tips, must be disposed of as hazardous waste.

[1]

o Contaminated packaging should be disposed of as unused product.[1]

Emergency Procedures

Spill Response Workflow

Spill Cleanup (if safe)
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Caption: Workflow for responding to a chemical spill.
First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician immediately.[1]
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o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Consult a physician.[1]

e Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[1] Remove contact lenses if present and easy to do.[1]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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